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Compound of Interest

Compound Name: Iodophenol blue

Cat. No.: B1216900 Get Quote

Introduction
Iodophenol blue (3',3'',5',5''-Tetraiodophenolsulfonphthalein) is a versatile dye used in various

scientific applications. Its primary utility lies in its function as a pH indicator, exhibiting a distinct

color change in response to varying hydrogen ion concentrations. Additionally, it finds

application in biochemical assays and as a staining agent in biological research. Accurate and

consistent preparation of iodophenol blue solutions is paramount for reliable and reproducible

experimental outcomes. This document provides a detailed protocol for the preparation of both

stock and working solutions of iodophenol blue, tailored for researchers, scientists, and

professionals in the field of drug development.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of iodophenol blue is

essential for its proper handling and use in solution preparation. Key quantitative data are

summarized in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1216900?utm_src=pdf-interest
https://www.benchchem.com/product/b1216900?utm_src=pdf-body
https://www.benchchem.com/product/b1216900?utm_src=pdf-body
https://www.benchchem.com/product/b1216900?utm_src=pdf-body
https://www.benchchem.com/product/b1216900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms 3',3'',5',5''-Tetraiodophenolsulfonphthalein

CAS Number 4430-24-4

Molecular Formula C₁₉H₁₀I₄O₅S

Molecular Weight 857.96 g/mol [1][2]

Appearance Powder

Solubility
Slightly soluble in water; Soluble in ethanol,

methanol, acetone, ether, acetic acid.

Storage
Store at 10°C - 25°C in a tightly sealed

container, protected from light.[1]

Experimental Protocols
The following protocols detail the step-by-step procedures for preparing a 0.1% (w/v) stock

solution of iodophenol blue and a subsequent 0.01% (w/v) working solution. Adherence to

these protocols will ensure the accuracy and consistency of the prepared solutions.

Materials and Equipment
Iodophenol blue powder (CAS: 4430-24-4)

95% Ethanol

Deionized water

Analytical balance

Weighing paper or boat

Spatula

100 mL volumetric flask (for stock solution)

100 mL volumetric flask (for working solution)
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Magnetic stirrer and stir bar

Pipettes (10 mL)

Amber glass bottle for storage

Protocol 1: Preparation of 0.1% (w/v) Iodophenol Blue
Stock Solution
This protocol outlines the preparation of 100 mL of a 0.1% (w/v) stock solution.

Weighing the Iodophenol Blue: Carefully weigh out 0.1 g of iodophenol blue powder using

an analytical balance.

Dissolution: Transfer the weighed powder into a 100 mL volumetric flask.

Adding Solvent: Add approximately 70 mL of 95% ethanol to the volumetric flask.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the

solution until the iodophenol blue powder is completely dissolved. Gentle warming may be

applied to aid dissolution, but avoid boiling.

Final Volume Adjustment: Once the solute is fully dissolved, bring the solution to a final

volume of 100 mL with 95% ethanol.

Storage: Transfer the prepared stock solution to a clearly labeled amber glass bottle and

store it at room temperature, protected from light.

Protocol 2: Preparation of 0.01% (w/v) Iodophenol Blue
Working Solution
This protocol describes the dilution of the 0.1% stock solution to prepare 100 mL of a 0.01%

working solution.

Pipetting the Stock Solution: Using a calibrated pipette, transfer 10 mL of the 0.1%

iodophenol blue stock solution into a 100 mL volumetric flask.

Dilution: Add deionized water to the volumetric flask to bring the final volume to 100 mL.
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Mixing: Cap the flask and invert it several times to ensure thorough mixing.

Use: The working solution is now ready for use in experimental procedures. It is

recommended to prepare the working solution fresh daily for optimal performance.

Workflow for Solution Preparation
The following diagram illustrates the sequential steps involved in the preparation of

iodophenol blue stock and working solutions.
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Stock Solution Preparation (0.1%)

Working Solution Preparation (0.01%)

1. Weigh 0.1g
Iodophenol Blue

2. Dissolve in ~70mL
95% Ethanol

3. Adjust volume to 100mL
with 95% Ethanol

4. Store in Amber Bottle

5. Pipette 10mL of
Stock Solution

6. Dilute to 100mL
with Deionized Water

7. Mix Thoroughly

8. Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing iodophenol blue solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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